Cas no 188646-83-5 (4-(dimethoxymethyl)piperidine)

• Product Name: 4-(dimethoxymethyl)piperidine
• CAS No: 188646-83-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD09991908
• CID: 1380505
• PubChem ID: 18678521
• Update Time: 2025-05-22

4-(dimethoxymethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(dimethoxymethyl)piperidine
• 4-(Dimethoxymethyl)-piperidine
• 4‐(DIMETHOXYMETHYL)‐PIPERIDINE
• 4-Dimethoxymethyl-piperidine
• E74114
• SCHEMBL1689631
• DTXSID70595539
• SY278575
• WS-02474
• A903636
• MFCD09991908
• EN300-1738099
• AKOS006311334
• 188646-83-5
• Piperidine, 4-(dimethoxymethyl)-

• MDL： MFCD09991908
• Inchi： 1S/C8H17NO2/c1-10-8(11-2)7-3-5-9-6-4-7/h7-9H,3-6H2,1-2H3
• InChI Key： XYPNDIREOHZKFS-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCNCC1)OC

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Additional information on 4-(dimethoxymethyl)piperidine

4-(Dimethoxymethyl)Piperidine: A Comprehensive Overview

The compound with CAS No 188646-83-5, commonly referred to as 4-(dimethoxymethyl)piperidine, is a versatile organic compound that has garnered significant attention in various fields of chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a dimethoxymethyl group attached at the 4-position. The structure of this compound makes it highly valuable in both academic research and industrial applications.

Recent studies have highlighted the potential of 4-(dimethoxymethyl)piperidine in drug discovery and development. Its unique chemical properties, including its ability to form stable complexes with metal ions and its role as a chiral auxiliary in asymmetric synthesis, have been extensively explored. Researchers have demonstrated that this compound can serve as an effective ligand in organocatalysis, facilitating the synthesis of complex molecules with high enantioselectivity.

In the field of materials science, 4-(dimethoxymethyl)piperidine has been utilized as a building block for the synthesis of advanced polymers and materials with tailored properties. Its ability to undergo various types of polymerization reactions, including step-growth and chain-growth polymerization, has opened new avenues for the development of high-performance materials for applications in electronics, aerospace, and biomedical engineering.

The synthesis of 4-(dimethoxymethyl)piperidine has also been a topic of interest for chemists. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound using green chemistry principles. For instance, researchers have developed catalysts that allow for the selective formation of this compound under mild reaction conditions, minimizing waste and energy consumption.

Beyond its chemical applications, 4-(dimethoxymethyl)piperidine has shown promise in biological systems. Studies have revealed that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. Additionally, it has been investigated for its role in modulating cellular signaling pathways, which could lead to novel therapeutic strategies for treating various diseases.

From an environmental perspective, the biodegradability and ecological impact of 4-(dimethoxymethyl)piperidine have been assessed in recent environmental toxicology studies. These studies indicate that under controlled conditions, the compound can be effectively degraded by microbial communities, reducing its potential to accumulate in ecosystems.

In conclusion, CAS No 188646-83-5 or 4-(dimethoxymethyl)piperidine stands out as a multifaceted compound with diverse applications across multiple disciplines. Its continued exploration in research laboratories worldwide underscores its significance as a valuable tool in modern chemistry and biology.